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Compound of Interest

Compound Name: 2,4,5-Trifluorophenylacetic acid

Cat. No.: B042848

An In-depth Technical Guide to the Physicochemical Properties of 2,4,5-Trifluorophenylacetic
Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting point and solubility of
2,4,5-Trifluorophenylacetic acid (CAS No. 209995-38-0), a key intermediate in the synthesis
of various pharmacologically active compounds.[1][2][3] This document presents quantitative
data in a structured format, details relevant experimental methodologies, and includes a visual
representation of the melting point determination workflow.

Physicochemical Data Summary

2,4,5-Trifluorophenylacetic acid is a white to off-white crystalline solid.[4][5] Its key physical
properties are summarized below.
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Property Value Source
Melting Point 121-125 °C [L1I5161171
121-124 °C [8]

118-122 °C [4]

123 °C [9]

Water Solubility Poorly soluble / Insoluble [4][10]

Soluble in polar organic
Organic Solvent Solubility solvents (e.g., methanol, [4119]

ethanol, acetone)

Slightly soluble in chloroform,

[1][7]
DMSO, and methanol

Experimental Protocols

The following sections detail standardized laboratory procedures for determining the melting
point and solubility of a solid compound like 2,4,5-Trifluorophenylacetic acid.

Melting Point Determination via Capillary Method

The melting point of a crystalline solid is a critical indicator of its purity. A sharp melting range
typically signifies a high-purity compound, whereas impurities tend to depress and broaden the
melting range.[11]

Apparatus and Materials:

Melting point apparatus (digital or oil bath-based)

Glass capillary tubes (sealed at one end)

Thermometer (calibrated)

2,4,5-Trifluorophenylacetic acid sample

Mortar and pestle or spatula
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» Heating oil (e.g., mineral oil or silicone oil) if using an oil bath
Procedure:

o Sample Preparation: A small amount of the 2,4,5-Trifluorophenylacetic acid is finely
powdered.[12]

o Capillary Tube Packing: The open end of a capillary tube is tapped into the powdered
sample. The tube is then inverted and tapped gently to pack the solid into the sealed end,
aiming for a sample height of 1-2 mm.[11]

e Apparatus Setup:

o Oil Bath Method: The capillary tube is attached to a thermometer, ensuring the sample is
aligned with the thermometer bulb. This assembly is then immersed in a beaker containing
heating oil.

o Digital Apparatus: The packed capillary tube is inserted into the designated slot in the
melting point apparatus.

e Heating and Observation: The apparatus is heated slowly, at a rate of approximately 1-2 °C
per minute, especially when approaching the expected melting point.[11] The sample is
observed carefully.

» Data Recording: Two temperatures are recorded to define the melting range:
o T1: The temperature at which the first drop of liquid appears.

o T2: The temperature at which the entire sample has completely melted into a clear liquid.
[11]

 Verification: The procedure should be repeated with a fresh sample and capillary tube to
ensure accuracy.[12]

Solubility Determination (General Protocol)

This protocol outlines a general method for determining the solubility of a compound in various
solvents at a specific temperature.
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Apparatus and Materials:

o 2,4,5-Trifluorophenylacetic acid sample

o A selection of solvents (e.g., water, methanol, ethanol, acetone, chloroform)

e Analytical balance

 Vials or test tubes with closures

o Constant temperature bath or shaker

» Vortex mixer

« Filtration apparatus (e.g., syringe filters)

e Analytical instrumentation for quantification (e.g., HPLC, UV-Vis spectrophotometer)
Procedure:

o Preparation of Saturated Solution: An excess amount of 2,4,5-Trifluorophenylacetic acid is
added to a known volume of the chosen solvent in a vial.

o Equilibration: The vial is sealed and placed in a constant temperature bath, typically set to 25
°C. The mixture is agitated (stirred or shaken) for a prolonged period (e.g., 24-48 hours) to
ensure equilibrium is reached and the solution is saturated.

e Phase Separation: The vial is allowed to stand undisturbed at the same temperature to let
the undissolved solid settle.

o Sample Collection and Filtration: A clear aliquot of the supernatant is carefully withdrawn and
immediately filtered to remove any suspended solid particles.

» Quantification: The concentration of 2,4,5-Trifluorophenylacetic acid in the filtered
saturated solution is determined using a pre-validated analytical method.

o Calculation: The solubility is expressed in terms of mass per unit volume (e.g., mg/mL) or
moles per unit volume (mol/L).
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Visualized Workflow

The following diagram illustrates the standard experimental workflow for determining the
melting point of 2,4,5-Trifluorophenylacetic acid using the capillary method.
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Caption: Workflow for Melting Point Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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